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Compound of Interest

Compound Name: MRS2365

Cat. No.: B15569051 Get Quote

Technical Support Center: MRS2365
Welcome to the technical support center for MRS2365, a high-potency, selective P2Y1 receptor

agonist. This resource is designed for researchers, scientists, and drug development

professionals to provide guidance on the proper handling, use, and troubleshooting of

MRS2365 in experimental setups to ensure the integrity and reproducibility of your results.

Frequently Asked Questions (FAQs)
Q1: What is MRS2365 and what is its primary mechanism of action?

A1: MRS2365 is a potent and highly selective synthetic agonist for the P2Y1 purinergic

receptor, with an EC50 of 0.4 nM.[1][2] It is an analog of adenosine diphosphate (ADP) and

features a conformationally locked (N)-methanocarba ring system, which contributes to its high

affinity and stability compared to the natural ligand.[3][4] MRS2365 activates the Gq-coupled

P2Y1 receptor, leading to the stimulation of phospholipase C (PLC), which in turn catalyzes the

production of inositol trisphosphate (IP3) and diacylglycerol (DAG). This signaling cascade

results in an increase in intracellular calcium levels and the activation of protein kinase C

(PKC), mediating various physiological responses, including platelet shape change.

Q2: What are the recommended long-term and short-term storage conditions for MRS2365?

A2: For long-term storage, solid MRS2365 should be stored at -80°C.[1] Stock solutions should

be prepared, aliquoted into single-use vials to avoid repeated freeze-thaw cycles, and stored at
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-80°C. For short-term storage or frequent use, solid MRS2365 can be kept at 2-8°C for a few

weeks. It is recommended to minimize the time that solutions are kept at room temperature.

Q3: How should I prepare working solutions of MRS2365?

A3: MRS2365 is soluble in water and is often supplied pre-dissolved at a concentration of

10mM.[1] If you have the solid form, it can be dissolved in high-purity water or an appropriate

aqueous buffer. For cell-based assays, it is crucial to use sterile, nuclease-free water or buffer

to prepare your solutions. It is advisable to prepare fresh working solutions for each experiment

from a frozen stock to minimize degradation.

Q4: What is the primary degradation pathway for MRS2365 in an experimental setting?

A4: The primary degradation pathway for MRS2365 in biological systems is enzymatic

hydrolysis of its diphosphate group by ectonucleotidases, such as NTPDases (nucleoside

triphosphate diphosphohydrolases) and 5'-nucleotidase (CD73).[3][4] This dephosphorylation

process ultimately leads to the formation of the corresponding nucleoside. The (N)-

methanocarba modification in MRS2365 provides enhanced resistance to these enzymes

compared to natural nucleotides like ADP.[3][4]

Q5: Is MRS2365 susceptible to photodegradation?

A5: While specific photostability data for MRS2365 is not readily available, purine and

nucleotide analogs can be susceptible to photodegradation upon exposure to UV or high-

intensity light. It is, therefore, best practice to protect MRS2365 solutions from light by using

amber vials or wrapping containers in foil, especially during storage and long experiments.

Troubleshooting Guides
This section addresses common issues that may arise during experiments with MRS2365.

Issue 1: Inconsistent or weaker-than-expected experimental results.

Possible Cause 1: Degradation of MRS2365 in working solutions.

Troubleshooting Steps:
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Prepare Fresh Solutions: Always prepare fresh working solutions of MRS2365 from a

frozen, single-use aliquot for each experiment. Avoid using solutions that have been

stored at room temperature or 4°C for extended periods.

Check Buffer pH: Ensure the pH of your experimental buffer is within a stable range for

MRS2365 (ideally between pH 6 and 8). Extreme pH values can accelerate hydrolysis.

Minimize Freeze-Thaw Cycles: Repeatedly freezing and thawing stock solutions can

lead to degradation. Aliquoting stock solutions into volumes suitable for a single

experiment is highly recommended.

Possible Cause 2: Enzymatic degradation in cell cultures or biological fluids.

Troubleshooting Steps:

Consider Ectonucleotidase Activity: Be aware that cells in your culture may express

ectonucleotidases that can degrade MRS2365. This can be particularly relevant in

primary cell cultures or tissues.

Use Non-hydrolyzable Analogs (if applicable): For certain experimental designs,

consider using a non-hydrolyzable analog if the goal is to avoid the effects of

degradation products.

Include Proper Controls: Use a positive control with a known stable agonist and a

negative control to assess the baseline response and potential degradation effects.

Possible Cause 3: Issues with the P2Y1 receptor in the experimental system.

Troubleshooting Steps:

Verify Receptor Expression: Confirm the expression and functionality of the P2Y1

receptor in your cell line or tissue preparation.

Check for Receptor Desensitization: Prolonged exposure to agonists can lead to

receptor desensitization. Optimize incubation times to capture the desired signaling

events before significant desensitization occurs.[5]

Issue 2: High background signal or off-target effects.
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Possible Cause 1: Formation of degradation products with biological activity.

Troubleshooting Steps:

Monitor for Degradation: If you suspect degradation, consider using an analytical

technique like HPLC to assess the purity of your MRS2365 solution.

Consider Adenosine Receptor Activation: The nucleoside product of MRS2365
dephosphorylation can activate adenosine receptors. If your system is sensitive to

adenosine, this may contribute to off-target effects. Use of adenosine receptor

antagonists can help dissect these effects.

Possible Cause 2: Non-specific binding.

Troubleshooting Steps:

Optimize Concentration: Use the lowest effective concentration of MRS2365 to

minimize non-specific binding.

Include Antagonist Controls: Use a selective P2Y1 receptor antagonist, such as

MRS2500, to confirm that the observed effects are mediated by the P2Y1 receptor.

Data Presentation
Table 1: Stability of (N)-Methanocarba Nucleotide Analogs Against Enzymatic Hydrolysis

Enzyme Substrate
Relative Rate of
Hydrolysis

Reference

Rat 5'-

Ectonucleotidase

(N)-methanocarba-

AMP
Negligible [3][4]

Recombinant Rat

NTPDase1

(N)-methanocarba-

ATP

~50% of ATP

hydrolysis rate
[3][4]

Recombinant Rat

NTPDase2

(N)-methanocarba-

ATP
Very low [3][4]
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Note: This data is for related (N)-methanocarba analogs and provides an indication of the

enhanced stability of this class of compounds against common ectonucleotidases.

Experimental Protocols
Protocol 1: Assessment of MRS2365 Stability by High-Performance Liquid Chromatography

(HPLC)

This protocol provides a general framework for assessing the stability of MRS2365 in an

aqueous buffer. Optimization may be required for specific experimental conditions and

matrices.

Materials:

MRS2365 standard

High-purity water (HPLC grade)

Acetonitrile (HPLC grade)

Phosphate buffer (e.g., 50 mM, pH 7.4)

C18 reverse-phase HPLC column

HPLC system with UV detector

Preparation of Standard Solutions:

Prepare a stock solution of MRS2365 in water or buffer (e.g., 1 mM).

Prepare a series of calibration standards by diluting the stock solution to concentrations

ranging from approximately 1 µM to 100 µM.

Stability Study Setup:

Prepare a solution of MRS2365 in the buffer of interest at a known concentration (e.g., 50

µM).
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Incubate the solution under the desired experimental conditions (e.g., specific

temperature, light exposure).

At designated time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot of the solution

for HPLC analysis. Store samples at -80°C if not analyzed immediately.

HPLC Analysis:

Mobile Phase A: Phosphate buffer (e.g., 50 mM, pH 6.0)

Mobile Phase B: Acetonitrile

Gradient: A linear gradient from 5% to 50% B over 20 minutes.

Flow Rate: 1.0 mL/min

Detection Wavelength: 270 nm

Injection Volume: 20 µL

Data Analysis:

Generate a calibration curve by plotting the peak area of the MRS2365 standard against

its concentration.

For each time point in the stability study, determine the concentration of MRS2365
remaining by comparing its peak area to the calibration curve.

Calculate the percentage of MRS2365 remaining at each time point relative to the initial

concentration (time 0).

The degradation rate can be determined by plotting the natural logarithm of the

concentration versus time.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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